1-Bromo-4-(but-3-yn-1-yl)benzene
Overview
Description
1-Bromo-4-(but-3-yn-1-yl)benzene, also known as BBNE, is a chemical compound with the molecular formula C10H9Br. It is commonly used in various chemical reactions .
Synthesis Analysis
The synthesis of this compound involves several steps. The exact process can vary, but it often involves the use of alkyl halides and the introduction of bromo functionality into the molecule . The synthesis process can be influenced by various factors, including the presence of electron-donating or electron-withdrawing groups .Molecular Structure Analysis
The molecular formula of this compound is C10H9Br . This compound has a molecular weight of 209.08 g/mol. The structure of this compound includes a benzene ring with a bromo group and a but-3-yn-1-yl group attached to it .Chemical Reactions Analysis
This compound is used as a reactant in various chemical reactions. For instance, it is used in the synthesis of macrocycles by cobalt-mediated [2+2+2] co-cyclotrimerization and 2,4,5-trisubstituted oxazoles by a gold-catalyzed formal [3+2] cycloaddition . It can also be used in the synthesis of lactones bearing alkynes for reductive cyclization in the preparation of azulene derivatives .Physical And Chemical Properties Analysis
This compound has a predicted boiling point of 254.4±15.0 °C and a predicted density of 1.347±0.06 g/cm3 .Scientific Research Applications
Supramolecular Chemistry and Crystallography
The study of crystal structures of derivatives of 1-bromo-4-(but-3-yn-1-yl)benzene has revealed supramolecular features such as hydrogen bonding and π–π interactions. These characteristics are crucial for understanding the molecular assembly and designing new materials with specific properties (Stein, Hoffmann, & Fröba, 2015).
Synthesis of Novel Compounds
Research has been directed towards the synthesis of novel compounds through reactions involving this compound or its derivatives. For instance, it has been used in the preparation of non-peptide CCR5 antagonists, highlighting its role in the development of therapeutic agents (Bi, 2014); (Cheng De-ju, 2014).
Material Science and Nanotechnology
The compound has been explored as a precursor in the bottom-up synthesis of graphene nanoribbons, contributing to advancements in material science and nanotechnology. This application underscores the potential of this compound in facilitating the controlled synthesis of novel nanomaterials with desirable electronic properties (Patil et al., 2012).
Organic Synthesis and Catalysis
There has also been significant interest in utilizing this compound for the synthesis of γ-butyrolactones via catalyzed intramolecular hydroalkoxylation, demonstrating its utility in organic synthesis and catalysis (Reddy, Kumar, & Thirupathi, 2012).
Fluorescence and Photoluminescence Studies
Investigations into the fluorescence properties of derivatives of this compound have shed light on their potential use in developing photoluminescent materials. This research opens avenues for the creation of new materials for optical and electronic applications (Liang Zuo-qi, 2015).
Mechanism of Action
properties
IUPAC Name |
1-bromo-4-but-3-ynylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9Br/c1-2-3-4-9-5-7-10(11)8-6-9/h1,5-8H,3-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RBVRQKFWGAAQMR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C#CCCC1=CC=C(C=C1)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30631260 |
Source
|
| Record name | 1-Bromo-4-(but-3-yn-1-yl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30631260 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.08 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
765906-85-2 |
Source
|
| Record name | 1-Bromo-4-(but-3-yn-1-yl)benzene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30631260 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
